5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole

• IUPAC Name: 5-[(2-chloro-6-nitrophenyl)methylsulfanyl]-1-cyclohexyltetrazole
• InChI: InChI=1S/C14H16ClN5O2S/c15-12-7-4-8-13(20(21)22)11(12)9-23-14-16-17-18-19(14)10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2
• InChI Key: MHYQFCSOCVGQHH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NN=N2)SCC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C14H16ClN5O2S
• Molecular Weight: 353.8 g/mol

Description

5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole is a chemical compound with potential applications in scientific research. This tetrazole derivative has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole is not fully understood. However, it has been suggested that it may inhibit bacterial and fungal growth by interfering with the synthesis of cell wall components. It may also inhibit inflammation by blocking the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
This compound has been reported to have minimal toxicity in vitro. However, its toxicity in vivo has not been fully evaluated. It has been shown to have low solubility in water and high solubility in organic solvents. It has also been reported to have good stability under various storage conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole in lab experiments include its potential antibacterial, antifungal, and anti-inflammatory properties. Its low toxicity in vitro and good stability under various storage conditions make it a suitable candidate for further research. However, its limitations include its low solubility in water, which may affect its bioavailability in vivo. Its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

For research on 5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole include evaluating its toxicity and pharmacokinetics in vivo. Further studies are needed to fully understand its mechanism of action and potential applications in the treatment of bacterial infections, fungal infections, and inflammatory disorders. In addition, its potential as a scaffold for the development of new antibacterial, antifungal, and anti-inflammatory agents should be explored.

Scientific Research Applications

5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole has shown potential in various scientific research applications. It has been reported to have antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. It has also been shown to have antifungal activity against Candida albicans. In addition, it has been reported to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.